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Compound of Interest

Compound Name: Acetoxime benzoate

Cat. No.: B2968106

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 942-89-2

Abstract

This technical guide provides a comprehensive overview of acetoxime benzoate, a chemical
intermediate with applications in organic synthesis. The document covers its chemical and
physical properties, synthesis, and known applications, with a focus on information relevant to
researchers and professionals in the chemical and pharmaceutical industries. While acetoxime
benzoate serves as a building block in the synthesis of more complex molecules, detailed
public-domain information regarding its direct application in specific drug development
pathways is limited. This guide consolidates available data to serve as a foundational resource.

Chemical and Physical Properties

Acetoxime benzoate, also known as O-Benzoylacetoxime or 2-Propanone O-benzoyl oxime,
is an organic compound with the molecular formula CLIOH11NO2[1][2][3]. It is characterized as
a white to light yellow crystalline powder[2]. Key quantitative properties are summarized in
Table 1.
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Property Value Source(s)
CAS Number 942-89-2 [LI[21031[41[5]
Molecular Formula C10H11NO2 [11[2][3]
Molecular Weight 177.20 g/mol [11[3]
White to light yellow crystalline
Appearance (2]
powder
Purity Min. 98.0% (by GC)
Boiling Point ~220 °C
Soluble in organic solvents
N (e.g., ethanol,
Solubility ] ] )
dichloromethane), insoluble in
water
Topological Polar Surface Area  38.7 A2 [1][2]
Rotatable Bond Count 3 [2]
Hydrogen Bond Acceptor
ydrog p 3 2]

Count

Synthesis and Manufacturing

Acetoxime benzoate is typically synthesized through the reaction of acetoxime with a
benzoylating agent, such as benzoyl chloride, in the presence of a base to neutralize the
hydrogen chloride byproduct.
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Caption: General synthesis workflow for acetoxime benzoate.

Plausible Reaction Mechanism

The synthesis likely proceeds through a nucleophilic acyl substitution mechanism. The nitrogen
atom of acetoxime acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzoyl
chloride.
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Caption: Plausible reaction mechanism for the formation of acetoxime benzoate.

Experimental Protocol for Acetoxime (Precursor)
Synthesis

A detailed and reliable method for the synthesis of the precursor, acetoxime, is available from
Organic Syntheses. The following is an adapted summary of the procedure.

Materials:

Hydroxylamine hydrochloride

Sodium hydroxide

Acetone

Benzene (for extraction)
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Procedure:

» A solution of hydroxylamine hydrochloride is prepared and neutralized with a concentrated
solution of sodium hydroxide.

o Acetone is added to the neutralized hydroxylamine solution. The mixture is heated to
approximately 70°C and then allowed to stand overnight to facilitate the formation of
acetoxime.

e The resulting acetoxime forms an oily layer which is then separated. The aqueous layer is
extracted with benzene to recover any dissolved product.

¢ The initial oil and the benzene extracts are combined.

e The combined organic solution is then subjected to fractional distillation. The fraction boiling
between 133-136°C is collected as pure acetoxime[6]. This product solidifies upon cooling
into colorless needles with a melting point of 60-61°C[6].

Note: This protocol is for the synthesis of the precursor, acetoxime. A detailed, publicly
available experimental protocol for the subsequent benzoylation to form acetoxime benzoate
has not been identified in the reviewed literature.

Applications in Research and Drug Development

Acetoxime benzoate is primarily utilized as an intermediate in organic synthesis. Its
applications are mainly in the preparation of more complex molecules for the pharmaceutical
and agrochemical industries.
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Caption: Role of acetoxime benzoate as a chemical intermediate.

While specific examples of commercial drugs synthesized directly using acetoxime benzoate
are not prominent in the public domain, the oxime functional group is of significant interest in
medicinal chemistry. For instance, related oxime derivatives are key intermediates in the
synthesis of various biologically active compounds. The chemistry of oximes and their
derivatives is leveraged in the construction of complex heterocyclic systems that form the core
of many pharmaceutical agents.

Spectroscopic Data

Spectroscopic data for acetoxime benzoate is available through various public databases,
which is crucial for quality control and characterization in a research and development setting.

Data Type Availability Source(s)
1H NMR Available [1]
13C NMR Available [1]
GC-MS Available [1]
IR Spectra Available [1]
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Researchers requiring detailed spectral information, including peak assignments and coupling
constants, are advised to consult the primary data sources cited in databases such as
PubChem[1].

Safety and Handling

Detailed safety information for acetoxime benzoate is not extensively published. However,
based on available data for similar chemical structures, appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

Acetoxime benzoate (CAS No. 942-89-2) is a valuable chemical intermediate for organic
synthesis. This guide has provided a summary of its chemical and physical properties, a
plausible synthesis pathway and mechanism, and an experimental protocol for its key
precursor, acetoxime. While its direct role in the synthesis of specific commercial drugs is not
widely documented, the chemical class of oxime esters is significant in the broader field of
medicinal chemistry. The information and visualizations provided herein are intended to serve
as a useful resource for researchers and professionals engaged in chemical synthesis and
drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Acetoxime Benzoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2968106#acetoxime-benzoate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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